2-adamantylaspartate
2-adamantylaspartate
Brand Name:
Vulcanchem
CAS No.:
115545-60-3
VCID:
VC0218449
InChI:
InChI=1S/C14H21NO4/c15-11(14(17)18)6-12(16)19-13-9-2-7-1-8(4-9)5-10(13)3-7/h7-11,13H,1-6,15H2,(H,17,18)/t7?,8?,9?,10?,11-,13?/m1/s1
SMILES:
C1C2CC3CC1CC(C2)C3OC(=O)CC(C(=O)O)N
Molecular Formula:
C14H21NO4
Molecular Weight:
267.32 g/mol
2-adamantylaspartate
CAS No.: 115545-60-3
Main Products
VCID: VC0218449
Molecular Formula: C14H21NO4
Molecular Weight: 267.32 g/mol
| CAS No. | 115545-60-3 |
|---|---|
| Product Name | 2-adamantylaspartate |
| Molecular Formula | C14H21NO4 |
| Molecular Weight | 267.32 g/mol |
| IUPAC Name | (2R)-4-(2-adamantyloxy)-2-amino-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C14H21NO4/c15-11(14(17)18)6-12(16)19-13-9-2-7-1-8(4-9)5-10(13)3-7/h7-11,13H,1-6,15H2,(H,17,18)/t7?,8?,9?,10?,11-,13?/m1/s1 |
| Standard InChIKey | WXDSZIVHWONVQR-JQUFPMINSA-N |
| Isomeric SMILES | C1C2CC3CC1CC(C2)C3OC(=O)C[C@H](C(=O)O)N |
| SMILES | C1C2CC3CC1CC(C2)C3OC(=O)CC(C(=O)O)N |
| Canonical SMILES | C1C2CC3CC1CC(C2)C3OC(=O)CC(C(=O)O)N |
| Synonyms | 2-adamantylaspartate beta-2-adamantylaspartic acid H-Asp(O-2-Ada)-OH |
| PubChem Compound | 64586 |
| Last Modified | Nov 11 2021 |
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